Cas no 1606-49-1 (1,4,5,6-Tetrahydropyrimidine)

• Product Name: 1,4,5,6-Tetrahydropyrimidine
• CAS No: 1606-49-1
• MF: C₄H₈N₂
• MW: 84.1197204589844
• MDL: MFCD00012098
• CID: 216671
• Update Time: 2025-11-02

1,4,5,6-Tetrahydropyrimidine Chemical and Physical Properties

Names and Identifiers

• 1,4,5,6-Tetrahydropyrimidine
• 1,4,5,6-Tetrahydropy
• Pyrimidine,1,4,5,6-tetrahydro-

• MDL： MFCD00012098
• Inchi： InChI=1S/C4H8N2/c1-2-5-4-6-3-1/h4H,1-3H2,(H,5,6)
• InChI Key： VBXZSFNZVNDOPB-UHFFFAOYSA-N
• SMILES： C1CNC=NC1

Computed Properties

• Exact Mass: 84.06870
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 58.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.024 g/mL at 25 °C(lit.)
• Boiling Point: 88-89 °C/1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.5194(lit.)
• PSA: 24.39000
• LogP: -0.22760
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

1,4,5,6-Tetrahydropyrimidine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on 1,4,5,6-Tetrahydropyrimidine

1,4,5,6-Tetrahydropyrimidine (CAS No. 1606-49-1): Properties, Applications, and Market Insights

1,4,5,6-Tetrahydropyrimidine (CAS No. 1606-49-1) is a heterocyclic organic compound with significant importance in pharmaceutical and chemical research. This compound, characterized by its saturated pyrimidine ring structure, has garnered attention due to its versatile applications in drug synthesis and material science. In this comprehensive guide, we explore its chemical properties, industrial uses, and emerging trends in the market.

The molecular formula of 1,4,5,6-Tetrahydropyrimidine is C4H8N2, and it features a six-membered ring containing two nitrogen atoms. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules. Researchers often utilize this compound in the development of pharmaceutical agents, particularly those targeting neurological and cardiovascular diseases. The growing demand for custom synthesis and high-purity chemicals has further boosted its relevance in modern laboratories.

One of the key reasons behind the popularity of 1,4,5,6-Tetrahydropyrimidine is its role in medicinal chemistry. It serves as a building block for drugs that modulate enzyme activity or receptor binding. Recent studies have highlighted its potential in creating bioactive compounds with anti-inflammatory and antimicrobial properties. As the pharmaceutical industry shifts toward personalized medicine, this compound is expected to play a crucial role in developing targeted therapies.

Beyond pharmaceuticals, 1,4,5,6-Tetrahydropyrimidine finds applications in agrochemicals and material science. Its stability and reactivity make it suitable for formulating pesticides and herbicides that are both effective and environmentally friendly. Additionally, researchers are exploring its use in polymer chemistry, where it can contribute to the development of advanced materials with enhanced durability and functionality.

The market for 1,4,5,6-Tetrahydropyrimidine is expanding, driven by increasing investments in R&D and the rise of green chemistry initiatives. Companies specializing in fine chemicals are scaling up production to meet the growing demand from academic and industrial sectors. Furthermore, advancements in synthetic methodologies have made it easier to produce this compound with higher yields and purity, reducing costs and improving accessibility.

For researchers and industry professionals seeking reliable sources of 1,4,5,6-Tetrahydropyrimidine, it is essential to partner with reputable suppliers who adhere to strict quality control standards. Proper storage and handling are also critical to maintaining the compound's integrity and ensuring optimal performance in various applications. As the scientific community continues to uncover new uses for this versatile chemical, its significance in both research and industry is set to grow even further.